N-[(2-chlorophenyl)methyl]-2-{6-methyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(6-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C16H16ClN3O2S/c1-10-7-19-16-20(15(10)22)12(9-23-16)6-14(21)18-8-11-4-2-3-5-13(11)17/h2-5,7,12H,6,8-9H2,1H3,(H,18,21)
• InChI Key: URSOWMNPLXZXGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N(C1=O)C(CS2)CC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol

Description

This compound is a type of heterocyclic compound, which contains a thiazolo[3,2-a]pyrimidine core. Heterocyclic compounds are a significant class of organic compounds, and they play crucial roles in various fields, including medicinal chemistry. Thiazolopyrimidines, in particular, are heterocyclic analogs of purine bases and exhibit a broad spectrum of pharmacological activity.

Synthesis Analysis

The synthesis of thiazolopyrimidines is often achieved through multicomponent reactions. For instance, three-component condensations of ethyl acetoacetate with 1,3-thiazol-2-amine and aromatic aldehydes in isopropyl alcohol at 20°C under ultrasonic activation can lead to the formation of thiazolopyrimidines. The position and nature of substituents in the aldehyde component can determine the reaction direction.

Molecular Structure Analysis

The molecular structure of this compound was confirmed by elemental analyses and spectral data. The structure of thiazolopyrimidines and their derivatives can be determined by one- and two-dimensional NMR and IR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound are believed to involve initial condensation of malononitrile with the ring carbonyl and subsequent elimination of water followed by the addition of a methyl group on the triple bond system of the cyano group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined by its elemental compositions, one- and two-dimensional NMR spectra, and IR spectra.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, thiazolopyrimidines and their derivatives are known to possess various pharmacological activities like antimicrobial, antitumor, and anti-inflammatory.

Future Directions

The future directions for this compound could involve further exploration of its pharmacological activities and potential applications in medicinal chemistry. Additionally, more research could be conducted to optimize the synthesis process and to study the effect of different substituents on the reaction course.